2-(3-fluorophenyl)-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

• IUPAC Name: 5-[[2-(3-fluorophenyl)piperidin-1-yl]methyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C20H20FN3O/c21-17-10-6-9-16(13-17)18-11-4-5-12-24(18)14-19-22-20(23-25-19)15-7-2-1-3-8-15/h1-3,6-10,13,18H,4-5,11-12,14H2
• InChI Key: HFPCTVQNUOKYPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CC(=CC=C2)F)CC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C20H20FN3O
• Molecular Weight: 337.4 g/mol

Description

2-(3-fluorophenyl)-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3-fluorophenyl)-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. In addition, this compound has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound has potent antioxidant and anti-inflammatory properties. In addition, this compound has also been shown to induce apoptosis in cancer cells and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(3-fluorophenyl)-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine in lab experiments is its relatively simple synthesis method. In addition, this compound has also been shown to exhibit low toxicity, making it a potentially safe compound for use in various experiments. However, one of the limitations of using this compound is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 2-(3-fluorophenyl)-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine. One potential direction is the further exploration of its potential applications in medicinal chemistry, particularly in the development of novel drugs for the treatment of various diseases. Another potential direction is the development of new synthetic methods for the production of this compound, which may improve its yield and purity. Finally, the development of new analytical methods for the detection and quantification of this compound may also be an area of future research.

Synthesis Methods

The synthesis of 2-(3-fluorophenyl)-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine involves the reaction of 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde with 3-fluorobenzylamine in the presence of piperidine and acetic acid. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to produce the desired compound.

Scientific Research Applications

2-(3-fluorophenyl)-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and depression. In addition, this compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.